Cas no 1257301-28-2 (4-Methyl-piperidine-4-carboxylic acid amide hydrochloride)

4-Methyl-piperidine-4-carboxylic acid amide hydrochloride structure

1257301-28-2 structure

Product Name:4-Methyl-piperidine-4-carboxylic acid amide hydrochloride

CAS No:1257301-28-2

MF:C₇H₁₅ClN₂O

MW:178.659800767899

MDL:MFCD21605970

CID:1075032

PubChem ID:67506369

Update Time:2025-04-20

4-Methyl-piperidine-4-carboxylic acid amide hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-piperidine-4-carboxylic acid amide hydrochloride
- 4-methylpiperidine-4-carboxamide hydrochloride
- 4-methylpiperidine-4-carboxamide;hydrochloride
- 4-methylpiperidine-4-carboxamidehydrochloride
- SB32286
- 4-METHYL-PIPERIDINE-4-CARBOXYLIC ACID AMIDE HCL
- AKOS024262635
- 1257301-28-2
- F13745
- DA-39065
- 4-Methyl-4-piperidinecarboxamide hydrochloride, AldrichCPR
- 4-Methyl-4-piperidinecarboxamide hydrochloride
- CS-0318648
- 4-methylpiperidine-4-carboxylic acid amide hcl
- AS-47440
- MFCD21605970
- 4-Piperidinecarboxamide, 4-methyl-, hydrochloride (1:1)
- SCHEMBL2708163
- HYAIBMPHCZJEDI-UHFFFAOYSA-N
- MDL： MFCD21605970
- Inchi： 1S/C7H14N2O.ClH/c1-7(6(8)10)2-4-9-5-3-7;/h9H,2-5H2,1H3,(H2,8,10);1H
- InChI Key： HYAIBMPHCZJEDI-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1(C)CCNCC1)N

Computed Properties

Exact Mass: 178.0872908g/mol
Monoisotopic Mass: 178.0872908g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 139
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1Å²

4-Methyl-piperidine-4-carboxylic acid amide hydrochloride Security Information

Hazard Category Code： 36-43
Safety Instruction： 26-36/37
Hazardous Material Identification：

4-Methyl-piperidine-4-carboxylic acid amide hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0632S-1g	4-Methyl-piperidine-4-carboxylic acid amide hydrochloride	1257301-28-2	97%	1g	1992.9CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0632S-5g	4-Methyl-piperidine-4-carboxylic acid amide hydrochloride	1257301-28-2	97%	5g	6767.38CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0632S-500mg	4-Methyl-piperidine-4-carboxylic acid amide hydrochloride	1257301-28-2	97%	500mg	1484.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0632S-250mg	4-Methyl-piperidine-4-carboxylic acid amide hydrochloride	1257301-28-2	97%	250mg	1161.82CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0632S-100mg	4-Methyl-piperidine-4-carboxylic acid amide hydrochloride	1257301-28-2	97%	100mg	992.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0632S-50mg	4-Methyl-piperidine-4-carboxylic acid amide hydrochloride	1257301-28-2	97%	50mg	831.08CNY	2021-05-07
Chemenu	CM179890-5g	4-Methyl-piperidine-4-carboxylic acid amide hydrochloride	1257301-28-2	95%	5g	$634	2021-08-05
abcr	AB305442-250 mg	4-Methyl-4-piperidinecarboxamide hydrochloride; 95%	1257301-28-2		250mg	€238.20	2023-04-26
abcr	AB305442-1 g	4-Methyl-4-piperidinecarboxamide hydrochloride; 95%	1257301-28-2		1g	€538.80	2023-04-26
Chemenu	CM179890-1g	4-Methyl-piperidine-4-carboxylic acid amide hydrochloride	1257301-28-2	95%	1g	$271	2023-01-10

4-Methyl-piperidine-4-carboxylic acid amide hydrochloride Production Method

Production Method 1

530115-96-9

1257301-28-2

948894-26-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile , 1,4-Dioxane ; 15 min, 70 °C

Reference

: 1,4-Benzoxazepine derivatives as PI3K and mTOR inhibitors and their preparation and use for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 2

530115-96-9

1257301-28-2

948894-26-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile , 1,4-Dioxane ; 15 min, 70 °C

Reference

: Preparation of benzoxazepines as PI3K/mTOR inhibitors useful in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 3

530115-96-9

1257301-28-2

948894-26-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile , 1,4-Dioxane ; 15 min, 70 °C

Reference

: Preparation of benzoxazepine derivatives for use as mTOR inhibitors and useful in treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 4

530115-96-9

1257301-28-2

948988-53-2

948894-26-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile , 1,4-Dioxane ; 15 min, 70 °C

Reference

: Benzoxazepines as inhibitors of PI3K/mTOR and methods of their use as antitumor agents and manufacture

, World Intellectual Property Organization, , ,